Cas no 796845-27-7 (Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- structure
796845-27-7 structure
Product Name:Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
CAS No:796845-27-7
MF:C3H4N4OS2
MW:176.220056533813
CID:532488
PubChem ID:17895020
Update Time:2025-04-19

Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
    • (2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)urea
    • 796845-27-7
    • N-(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea
    • SCHEMBL11090182
    • SCHEMBL7339311
    • DTXSID80591507
    • Inchi: 1S/C3H4N4OS2/c4-1(8)5-2-6-7-3(9)10-2/h(H,7,9)(H3,4,5,6,8)
    • InChI Key: JHVBVEMJUDLJAS-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NC(N)=O)=S

Computed Properties

  • Exact Mass: 175.98265311g/mol
  • Monoisotopic Mass: 175.98265311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 137Ų
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